Cas no 2092182-84-6 (Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)-)

• Product Name: Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)-
• CAS No: 2092182-84-6
• MF: C₈H₅BrClIO
• MW: 359.386173009872
• CID: 5164066
• Update Time: 2026-03-04

Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)-

• Inchi： 1S/C8H5BrClIO/c1-4(12)6-2-5(10)3-7(9)8(6)11/h2-3H,1H3
• InChI Key： NDWJHVOPVMBJFF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CC(Br)=C1I)C

Additional information on Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)-

Comprehensive Overview of Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)- (CAS No. 2092182-84-6)

Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)- (CAS No. 2092182-84-6) is a halogenated aromatic ketone compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromo, chloro, and iodo substituents, makes it a versatile intermediate for synthesizing complex organic molecules. Researchers and industry professionals frequently search for "Ethanone derivatives," "halogenated phenyl ketones," and "CAS 2092182-84-6 applications" due to its potential in drug discovery and material science.

The compound's structural attributes align with current trends in green chemistry and sustainable synthesis. As environmental concerns drive demand for eco-friendly processes, 1-(3-bromo-5-chloro-2-iodophenyl)ethanone is being explored for its role in catalytic reactions and low-waste production methods. Searches like "halogenated ketones in green chemistry" and "sustainable aryl ketone synthesis" reflect this growing interest. Its stability under moderate conditions also makes it suitable for high-throughput screening in drug development pipelines.

In the context of medicinal chemistry, this compound serves as a precursor for biologically active molecules. Its halogen-rich structure facilitates interactions with protein targets, a feature highlighted in queries such as "iodophenyl ketones in drug design" and "multi-halogenated pharmacophores." Recent studies suggest potential applications in kinase inhibitor development, addressing therapeutic areas like oncology and inflammation. The presence of heavy halogens (iodine and bromine) enhances binding affinity, a property leveraged in fragment-based drug discovery.

From a technical perspective, CAS 2092182-84-6 exhibits notable photophysical properties, sparking research into its use in organic electronics and sensor technologies. Users often inquire about "halogenated aromatic ketones in OLEDs" or "iodophenyl derivatives for sensing," underscoring cross-disciplinary relevance. The compound’s ability to participate in Ullmann-type couplings and Sonogashira reactions further expands its utility in creating conjugated systems for optoelectronic devices.

Quality control and analytical characterization of Ethanone, 1-(3-bromo-5-chloro-2-iodophenyl)- are critical for reproducibility. Frequently searched terms include "HPLC analysis of polyhalogenated ketones" and "NMR spectral data for CAS 2092182-84-6." Advanced techniques like LC-MS and X-ray crystallography are employed to verify purity and confirm structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) in industrial applications.

Market dynamics for this specialty chemical reflect broader trends in custom synthesis and contract research. With rising demand for tailor-made intermediates, suppliers emphasize scalable production of 2092182-84-6 while adhering to REACH regulations. Searches for "bulk suppliers of 3-bromo-5-chloro-2-iodophenyl ethanone" correlate with its increasing adoption in preclinical research and patented formulations.

Future prospects for 1-(3-bromo-5-chloro-2-iodophenyl)ethanone include explorations in bioconjugation and proteolysis-targeting chimeras (PROTACs), areas dominating recent literature. The compound’s halogen handles enable precise modifications, addressing queries like "site-specific functionalization of aryl ketones." As AI-driven molecular design accelerates, this molecule’s role in virtual screening libraries is expected to grow, bridging computational predictions with synthetic feasibility.